Cas no 657410-79-2 (1-Methyl-4-(6-nitropyridin-3-YL)piperazine)

• Product Name: 1-Methyl-4-(6-nitropyridin-3-YL)piperazine
• CAS No: 657410-79-2
• MF: C₁₀H₁₄N₄O₂
• MW: 222.2438
• MDL: MFCD11520856
• CID: 1036738
• PubChem ID: 51711484
• Update Time: 2025-06-07

1-Methyl-4-(6-nitropyridin-3-YL)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(6-nitropyridin-3-yl)piperazine
• 1-methyl-4-(2-nitropyridin-5-yl)piperazine
• 1-methyl-4-(6-nitro-3-pyridyl)piperazine
• 1-Methyl-4-(6-nitro-pyridin-3-yl)-piperazine
• Piperazine, 1-methyl-4-(6-nitro-3-pyridinyl)-
• YVQVMPXTKXNMIV-UHFFFAOYSA-N
• RL04509
• AM804201
• Methyl-4-(6-nitro-pyridin-3-yl)-piperazine
• Y6344
• 657410-79-2
• MFCD11520856
• SCHEMBL521907
• AKOS016013159
• DB-073657
• SCHEMBL13139587
• DS-10842
• CS-M3135
• DTXSID50680199
• J-504942
• 1-Methyl-4-(6-nitropyridin-3-YL)piperazine

• MDL： MFCD11520856
• Inchi： 1S/C10H14N4O2/c1-12-4-6-13(7-5-12)9-2-3-10(11-8-9)14(15)16/h2-3,8H,4-7H2,1H3
• InChI Key： YVQVMPXTKXNMIV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([H])=C([H])C(=C([H])N=1)N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 222.11200
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 0.9

Experimental Properties

• PSA: 65.19000
• LogP: 1.26770